Cas no 60-27-5 (Creatinine)

• Product Name: Creatinine
• CAS No: 60-27-5
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD00059730
• CID: 33752
• PubChem ID: 87565526
• Update Time: 2025-12-31

Creatinine Chemical and Physical Properties

Names and Identifiers

• 2-Imino-1-methylimidazolidin-4-one
• 2-Amino-1-methylimidazolidin-4-one
• 2-Amino-1,5-dihydro-1-methyl-4H-imidazol-4-one
• Creatinine
• 2-amino-3-methyl-4H-imidazol-5-one
• CREATININE(P) PrintBack
• CREATININE(RG)
• CREATININE, anhydrous, CP
• NSC13123
• [14C]-Creatinine
• [3H]-Creatinine
• 1-methyl-2-amino-1,5-dihydroimidazol-4-one
• 1-Methylglycocyamidine
• 1-Methylhydantoin-2-imide
• 2-amino-
• 2-amino-1-methyl-1,5-dihydro-4H-imidazol-4-one
• 2-amino-1-methyl-1,5-dihydroimidazol-4-one
• 2-amino-1-methylimidazolin-4-one
• 2-IMino-1-Methyl-4-iMidazolidinone
• 2-Imino-N-methylhydantoin
• 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-methyl
• Creatinine,heated
• Methylhydantoin-2-iMide
• 4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-
• Kreatinin
• Creatine anhydride
• 2-Amino-1-methyl-2-imidazolin-4-one
• DDRJAANPRJIHGJ-UHFFFAOYSA-N
• Creatinine, 98%
• 2-amino-3-methyl-4H-imid
• STL268897
• 60-27-5
• 2-amino-1-methyl-1,5-dihydro-imidazol-4-one
• SR-01000837526-3
• C00791
• Creatinine, anhydrous, >=98%
• EC 200-466-7
• NCGC00095762-02
• AB00052404_03
• MLS001306430
• NSC760435
• NSC 13123
• Creatinine, United States Pharmacopeia (USP) Reference Standard
• SPBio_000808
• Spectrum3_001717
• DivK1c_000351
• KBio2_003477
• Creatinine (VAN) (8CI)
• KBio2_000909
• 2-amino-3-methyl-4H-imidazol-5-one,dichlorozinc
• IDI1_000351
• CHEMBL65567
• KBio3_002554
• KBio1_000351
• SCHEMBL16295
• KBioGR_002415
• 4h-imidazol-4-ona, 2-amino-1,5-dihidro-1-metil-
• AI3-15321
• CREATININE [WHO-DD]
• 2-imino-1-methylimidazolidin-4-on
• W-203248
• 2-Amino-1-Methyl-4-Imidazolidinone
• Kreatininum
• SMR000718791
• 1-METHYLHYDANTOIN-2-IMIDE [INCI]
• Creatinine [NF]
• Spectrum4_001806
• SDCCGMLS-0066864.P001
• AS-12671
• KBio2_006045
• Creatinine (NF)
• bmse000155
• CREATININE [MART.]
• CREATININE (II)
• CREATININE (USP-RS)
• 2-Imino-1-methyl-4-imidazolidinone #
• NSC-760435
• C-8560
• AKOS000121140
• AB00052404_04
• 2-Amino-1-methyl-2-imidazolin-4-one, 2-Imino-1-methylimidazolidin-4-one, 2-Imino-N-methylhydantoin
• SPECTRUM1600300
• 2-amino-4,5-dihydro-1-methyl-1H-imidazol-4-one
• bmse001001
• HMS3372L11
• UNII-AYI8EX34EU
• F0001-1578
• IMIDAZOLIDIN-4-ONE, 2-IMINO-1-METHYL
• C4H7N3O
• C5CF605C-9352-48F2-A5A4-561B97D42C30
• Spectrum5_000511
• InChI=1/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8
• SR-01000837526
• 2-Imino-1,5-dihydro-1-methyl-4H-imidazol-4-one
• CCG-40153
• s3102
• Spectrum2_000764
• EINECS 200-466-7
• 4H-Imidazol-4-one,5-dihydro-1-methyl-
• STK530885
• 4H-Imidazol-4-one, 2-imino-1,5-dihydro-1-methyl-
• Creatinine, 98.5-102.0%
• Creatinine (VAN)
• Pharmakon1600-01600300
• HMS2233P20
• LS-168722
• bmse000789
• CREATININE [MI]
• NINDS_000351
• CREATININE [USP-RS]
• Creatinine, Pharmaceutical Secondary Standard; Certified Reference Material
• CHEBI:16737
• NCGC00247664-01
• D03600
• AKOS005458367
• HMS501B13
• Creatinine, anhydrous
• BSPBio_003334
• CREATININE (MART.)
• Creatinine, NIST(R) SRM(R) 914a
• KBioSS_000909
• 2-Imino-1-methyl-imidazolidin-4-one
• CREATININE [II]
• creatinina
• NSC-13123
• AYI8EX34EU
• Spectrum_000429
• 62708-52-5
• 2- imino- 1- methylimidazolidin- 4- one
• SMR000875220
• Creatinine hydrochloride
• MLS001332628
• MLS001332627
• MLSMR
• AO-840/40806907
• BRD-K13495773-001-12-2
• 1ST001352
• BRD-K13495773-001-11-4
• 200-466-7
• MSK001352

• MDL： MFCD00059730
• Inchi： 1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)
• InChI Key： DDRJAANPRJIHGJ-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(N)=N1
• BRN： 112061

Computed Properties

• Exact Mass: 113.05900
• Monoisotopic Mass: 113.058911855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• Functional 3D Donor Count: 2
• Functional 3D ring Count: 1
• Rotatable Bond Count: 0.4
• Surface Charge: 0
• Tautomer Count: 5
• Molecular Weight: 113.12
• XLogP3: -1.8
• Topological Polar Surface Area: 58.7

Experimental Properties

• Color/Form: Prismatic crystal
• Density: 1.2526 (rough estimate)
• Melting Point: 295 °C (dec.) (lit.)
• Boiling Point: 201.1±23.0°C at 760 mmHg
• Flash Point: Fahrenheit: 554 ° f
  Celsius: 290 ° c
  
• Refractive Index: 1.5700 (estimate)
• Solubility: 1 M HCl: 0.1 g/mL at 20 °C, clear
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 58.69000
• LogP: -1.15310
• Merck: 2569
• pka: 4.83(at 25℃)
• Solubility: Soluble in 12 parts of water, slightly soluble in ethanol, almost insoluble in ether, acetone and chloroform.

Creatinine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1789 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-36/37/38-20/21/22
• Safety Instruction： S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on Creatinine

Creatinine (CAS No: 60-27-5) - A Comprehensive Overview in Modern Biochemical Research

Creatinine, a naturally occurring organic compound with the chemical formula C₄H₇N₃O, is widely recognized for its significant role in the field of biochemistry and pharmaceutical research. With a CAS number of 60-27-5, this compound has garnered substantial attention due to its multifaceted applications and implications in medical diagnostics, therapeutic interventions, and scientific investigations.

The biochemical significance of creatinine stems from its primary function as a metabolic byproduct formed from the metabolism of creatine in muscle cells. This process is particularly relevant in understanding muscle physiology and renal function. The compound's stability and water solubility make it an ideal marker for assessing kidney health, as it is efficiently filtered by the kidneys and excreted in urine. This property has been extensively utilized in clinical settings for decades, making creatinine one of the most widely used biomarkers in nephrology.

In recent years, advancements in analytical chemistry and bioinformatics have further highlighted the importance of creatinine in research. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have enabled precise quantification and structural elucidation of creatinine derivatives. These techniques are crucial for studying creatinine's role in various biochemical pathways and its interactions with other molecules.

The pharmacological relevance of creatinine extends beyond its diagnostic applications. Researchers have explored its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, derivatives of creatinine have been investigated for their antioxidant, anti-inflammatory, and neuroprotective properties. These studies suggest that modulating creatinine metabolism could offer new avenues for treating chronic diseases such as kidney dysfunction, diabetes, and neurodegenerative disorders.

One of the most intriguing aspects of creatinine research is its involvement in extracellular signaling pathways. Emerging evidence indicates that extracellular creatinine can act as a signaling molecule, influencing cellular processes such as proliferation, differentiation, and apoptosis. This discovery has opened up new avenues for understanding the pathophysiology of various diseases and developing targeted therapies.

The role of creatinine in environmental science is another area that has garnered attention. Due to its stability and prevalence in biological systems, creatinine can be used as a tracer molecule to study nutrient cycling and ecosystem dynamics. Its presence in aquatic environments can provide insights into the health and productivity of aquatic ecosystems, aiding in environmental monitoring and conservation efforts.

The synthesis of creatinine derivatives has also seen significant advancements. Modern synthetic methodologies allow for the production of structurally diverse derivatives with tailored biological activities. These derivatives are being tested in preclinical studies for their potential applications in drug development. The ability to modify the chemical structure of creatinine while retaining its core biological properties makes it a versatile scaffold for medicinal chemistry innovation.

The impact of computational biology on creatinine research cannot be overstated. Molecular modeling and computational simulations have enabled researchers to predict the binding interactions between creatinine and target proteins with high accuracy. This approach has accelerated the discovery process by identifying potential drug candidates that could modulate creatinine-related pathways.

The ethical considerations surrounding creatinine research are also noteworthy. Given its widespread use as a biomarker, there is a need for standardized protocols to ensure accurate interpretation of results across different clinical settings. Additionally, research involving creative derivatives must adhere to stringent safety guidelines to evaluate their potential side effects before human trials.

In conclusion, creatinine, with its CAS number 60-27-5, continues to be a cornerstone in biochemical research. Its applications span from clinical diagnostics to therapeutic drug development, environmental science, and beyond. As scientific methodologies evolve, our understanding of this compound's multifaceted roles will undoubtedly expand, opening up new possibilities for advancing human health and environmental sustainability.